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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-5-

fluorobenzoate

Cat. No.: B144643 Get Quote

An In-depth Technical Guide to the Safety of Methyl 2-(bromomethyl)-5-fluorobenzoate

This technical guide provides a comprehensive overview of the safety data for Methyl 2-
(bromomethyl)-5-fluorobenzoate, intended for researchers, scientists, and professionals in

drug development. Due to the limited availability of a specific, official Safety Data Sheet (SDS),

this document synthesizes information from chemical suppliers, data on structurally analogous

compounds, and general knowledge of brominated aromatic compounds to provide a thorough

safety profile.

Chemical Identification
Identifier Value

Chemical Name Methyl 2-(bromomethyl)-5-fluorobenzoate

CAS Number 138786-65-9[1][2][3]

Molecular Formula C₉H₈BrFO₂[1]

Molecular Weight 247.06 g/mol [1]

Synonyms No common synonyms found.[1][3]

Hazard Identification
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While a complete, official hazard classification is not readily available, information from

suppliers and analogous compounds suggests the following potential hazards.

GHS Pictogram:

A GHS05 pictogram has been associated with this chemical, indicating that it may be

corrosive.[1]

Signal Word:

Based on data for similar compounds, the signal word could be Danger.

Potential Hazard Statements:

Causes severe skin burns and eye damage. (Inferred from GHS05 pictogram and data on

analogous compounds).[1][4][5]

Harmful if swallowed. (Inferred from data on analogous compounds).[4]

May cause an allergic skin reaction. (Inferred from data on analogous compounds).[4]

May cause respiratory irritation. (A common hazard for reactive organic compounds).

Precautionary Statements:

Do not breathe dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Store in a well-ventilated place. Keep container tightly closed.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₉H₈BrFO₂ [1]

Molecular Weight 247.06 [1]

Appearance Likely a solid or liquid. Inferred

Purity ≥98% [1]

Toxicological Information
Specific toxicological data for Methyl 2-(bromomethyl)-5-fluorobenzoate is not readily

available. The following information is based on general knowledge of brominated aromatic

compounds and data from structurally similar molecules.
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Metric Value/Information Source/Rationale

Acute Oral Toxicity

Category 3 ("Toxic if

swallowed") is possible for a

related compound, Methyl 5-

bromo-2-fluorobenzoate.

Analogy

Skin Corrosion/Irritation

Expected to be corrosive

based on the GHS05

pictogram.[1] "Causes severe

skin burns" is a hazard for the

related Methyl 3-

(bromomethyl)benzoate.[4][5]

GHS Pictogram & Analogy

Serious Eye Damage/Irritation

Expected to cause serious eye

damage based on the GHS05

pictogram.[1] "Causes serious

eye damage" is a hazard for

the related Methyl 3-

(bromomethyl)benzoate.[4][5]

GHS Pictogram & Analogy

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction, as seen with Methyl

3-(bromomethyl)benzoate.[4]

Analogy

Carcinogenicity

No data available. Some

brominated flame retardants

have shown carcinogenic

effects in animal studies.[6][7]

General Knowledge

Germ Cell Mutagenicity No data available. -

Reproductive Toxicity

No data available. Some

brominated compounds are

suspected of damaging fertility

or the unborn child.

General Knowledge

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
Inferred
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Specific Target Organ Toxicity

(Repeated Exposure)

Prolonged or repeated

exposure to some brominated

aromatic compounds may

cause liver damage, skin

changes, and neurological

symptoms.[8]

General Knowledge

Experimental Protocols
Detailed experimental protocols for the safety assessment of Methyl 2-(bromomethyl)-5-
fluorobenzoate are not publicly available. The following are generalized methodologies for key

toxicological endpoints based on OECD guidelines, which would be appropriate for this type of

chemical.

Experimental Protocol: In Vitro Skin Corrosion - Reconstructed Human Epidermis (RHE) Test

(OECD TG 431)

Objective: To assess the skin corrosion potential of the test chemical.

Test System: A commercially available reconstituted human epidermis model (e.g.,

EpiDerm™, EpiSkin™).

Procedure:

A small amount of the test chemical (solid or liquid) is applied topically to the surface of the

skin tissue.

The exposure period is typically 3 minutes and 1 hour.

After exposure, the test chemical is removed by washing.

The viability of the skin tissue is determined using a cell viability assay (e.g., MTT assay).

Interpretation: The chemical is identified as corrosive if the mean tissue viability following

exposure is below a defined threshold at specific time points.

Experimental Protocol: Acute Oral Toxicity - Fixed Dose Procedure (OECD TG 420)
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Objective: To determine the acute oral toxicity of the substance.

Test Species: Typically female rats.

Procedure:

A single dose of the substance is administered by gavage to a small group of animals.

The starting dose level is selected from one of four fixed levels: 5, 50, 300, and 2000

mg/kg body weight.

The animals are observed for signs of toxicity and mortality for at least 14 days.

The outcome of the test (e.g., mortality, evident toxicity) at one dose level determines the

next step:

If mortality occurs, the test is repeated at a lower dose.

If no mortality occurs, the test may be repeated at a higher dose to refine the

classification.

Interpretation: The substance is classified into one of the GHS categories for acute oral

toxicity based on the dose at which mortality or evident toxicity is observed.
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Workflow for Handling Corrosive and Potentially Toxic Chemicals

Preparation

Handling

Cleanup and Disposal

Emergency Response

Consult SDS and
Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Weigh/Dispense Chemical
in Fume Hood

Start Work

Perform Experiment

Decontaminate Glassware
and Surfaces

End of Experiment

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Spill Occurs

Evacuate Area
(if necessary)

Eye/Skin Contact

Use Emergency Shower/Eyewash

Consult SDS for
First Aid

Seek Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b144643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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